Cas no 415701-94-9 ((1-(2-Methylbenzyl)piperidin-2-yl)methanol)

• Product Name: (1-(2-Methylbenzyl)piperidin-2-yl)methanol
• CAS No: 415701-94-9
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 2092014
• PubChem ID: 2842513
• Update Time: 2025-10-30

(1-(2-Methylbenzyl)piperidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-Methylbenzyl)piperidin-2-yl)methanol
• [1-[(2-methylphenyl)methyl]piperidin-2-yl]methanol
• [1-(2-Methyl-benzyl)-piperidin-2-yl]-methanol
• AB00081589-01
• Cambridge id 5343841
• Oprea1_680084
• DB-300210
• SR-01000205814-1
• AKOS009060716
• 415701-94-9
• SB43726
• SR-01000205814

• MDL： MFCD01466703
• Inchi： 1S/C14H21NO/c1-12-6-2-3-7-13(12)10-15-9-5-4-8-14(15)11-16/h2-3,6-7,14,16H,4-5,8-11H2,1H3
• InChI Key： BKHIAHWMJAFDIT-UHFFFAOYSA-N
• SMILES： OCC1CCCCN1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (1-(2-Methylbenzyl)piperidin-2-yl)methanol

Introduction to (1-(2-Methylbenzyl)piperidin-2-yl)methanol (CAS No. 415701-94-9)

(1-(2-Methylbenzyl)piperidin-2-yl)methanol, with the CAS number 415701-94-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring and a substituted benzyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (1-(2-Methylbenzyl)piperidin-2-yl)methanol is composed of a piperidine ring attached to a 2-methylbenzyl group through a methylene bridge. The presence of the piperidine ring, which is a common motif in many bioactive compounds, contributes to its potential pharmacological properties. The 2-methylbenzyl substituent adds further complexity and specificity to the molecule, influencing its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of (1-(2-Methylbenzyl)piperidin-2-yl)methanol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of (1-(2-Methylbenzyl)piperidin-2-yl)methanol to interact with specific GPCRs makes it an attractive candidate for the development of novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of (1-(2-Methylbenzyl)piperidin-2-yl)methanol at several GPCRs. The results showed that this compound exhibited high selectivity and potency for certain receptor subtypes, suggesting its potential as a lead compound for drug development. Additionally, the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability, further support its suitability for therapeutic applications.

Beyond its interactions with GPCRs, (1-(2-Methylbenzyl)piperidin-2-yl)methanol has also been studied for its potential neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal function and cell death. Preclinical studies have demonstrated that (1-(2-Methylbenzyl)piperidin-2-yl)methanol can protect neurons from oxidative stress and inflammation, two key factors contributing to neurodegeneration. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical settings.

The synthesis of (1-(2-Methylbenzyl)piperidin-2-yl)methanol has been optimized using various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 2-methylbenzaldehyde with piperidine followed by reduction to form the desired product. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Researchers continue to explore alternative synthetic strategies to enhance the scalability and cost-effectiveness of producing this compound on a larger scale.

In addition to its therapeutic potential, (1-(2-Methylbenzyl)piperidin-2-yl)methanol has been utilized as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its well-defined structure and known biological activities make it an ideal candidate for probing receptor-ligand interactions and identifying new drug targets. The use of this compound in HTS campaigns has led to the discovery of several novel hit compounds with promising pharmacological profiles.

Safety and toxicity assessments are essential components of drug development, and extensive studies have been conducted to evaluate the safety profile of (1-(2-Methylbenzyl)piperidin-2-yl)methanol. In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards various cell lines at therapeutic concentrations. Furthermore, animal studies have demonstrated that it is well-tolerated when administered orally or intravenously, with no significant adverse effects observed at relevant doses.

The future prospects for (1-(2-Methylbenzyl)piperidin-2-yl)methanol are promising. Ongoing clinical trials are evaluating its efficacy in treating specific conditions, such as chronic pain and anxiety disorders. Preliminary results from these trials have been encouraging, suggesting that this compound may offer new treatment options for patients with unmet medical needs. Additionally, researchers are exploring combination therapies involving (1-(2-Methylbenzyl)piperidin-2-yl)methanol to enhance its therapeutic benefits and reduce potential side effects.

In conclusion, (1-(2-Methylbenzyl)piperidin-2-yl)methanol (CAS No. 415701-94-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising preclinical data make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.